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Compound of Interest

Compound Name: Sodium nitrate

CAS No.: 15621-57-5

Cat. No.: B1174521

Get Quote

)

Executive Summary & Hazard Classification[1][2][3][4]
[5][6][7]
Sodium nitrate (

) is a ubiquitous laboratory reagent, often underestimated due to its lack of acute toxicity
compared to heavy metals or cyanides. However, its primary hazard lies in its classification as
a strong oxidizer (Class 5.1).

In a disposal context, sodium nitrate presents a latent fire hazard.[1] It does not burn itself but

yields oxygen upon decomposition, dramatically accelerating the combustion of surrounding

materials.[2] The critical error in laboratory disposal is commingling sodium nitrate with

organic solvents or reducing agents, which can lead to spontaneous ignition or deflagration.

Regulatory Classification:

RCRA Hazardous Waste Code:D001 (Ignitable/Oxidizer).
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DOT Shipping: UN 1498, Sodium nitrate, 5.1, PG III.[3]

GHS Signal Word:WARNING (May intensify fire; oxidizer).[4]

Technical Profile & Disposal Parameters
Before initiating disposal, characterize the waste stream using the parameters below.

Parameter Specification Disposal Implication

Physical State
White crystalline solid or

aqueous solution

Solids require segregation

from organics. Solutions must

be pH-checked.[2]

Water Solubility ~874 g/L (20°C)

Highly soluble. Spills in humid

environments can liquefy and

spread (deliquescence).

pH (Aqueous) Neutral (~7.0)

Generally non-corrosive, but

acidic mixtures (

) generate toxic

fumes.

Thermal Stability Decomposes >380°C

Releases

and toxic nitrogen oxides (

) when heated.

Incompatibilities

Cyanides, acetic anhydride,

powdered metals (Al, Mg),

organic solvents.

NEVER place in "General

Organic Waste" containers.

Core Safety Logic: The Oxidizer Hazard
Why standard cleanup methods fail.

In standard spills, researchers often reach for paper towels. For sodium nitrate, this is a

critical safety violation.
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Mechanism: Cellulose (paper) soaked in sodium nitrate solution dries to become "nitrated

paper"—effectively a slow-burning fuse or flash paper.

Protocol: Use inert mineral absorbents (vermiculite, calcined clay, or sand) exclusively.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Primary Method)
Applicable for: Expired reagents, surplus solids, or heavily contaminated spill debris.

Segregation: Ensure the waste is free of organic debris, paper, or reducing agents.

Containerization: Select a clean, compatible container. High-density polyethylene (HDPE) or

glass is preferred.

Warning: Do not use metal containers if the waste is potentially acidic.

Labeling: Affix a hazardous waste label clearly marked:

"Hazardous Waste - Sodium Nitrate"[2][1][3]

"Oxidizer (Class 5.1)"[5]

Storage: Store in the Oxidizer cabinet (often yellow-coded) pending EHS pickup. Do not

store on wooden shelves.

Protocol B: Aqueous Solution Disposal
Applicable for: Experimental byproducts, mother liquors.

Option 1: Hazardous Waste Collection (Recommended) This is the standard for 90% of

laboratories to ensure compliance with local nitrate discharge limits.

pH Adjustment: Ensure the solution is pH 6–9. If acidic, neutralize carefully with Sodium

Carbonate (

) to prevent acid-catalyzed decomposition.

Segregation: Pour into a dedicated "Inorganic Oxidizer" waste carboy.
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Critical: Ensure this carboy does not contain organic solvents (acetone, ethanol) or heavy

metals.

Handoff: Cap tightly and schedule pickup.

Option 2: Drain Disposal (Conditional) Only permissible if explicitly allowed by your facility's

wastewater permit and EHS officer.

Quantification: Verify the concentration is below the local limit (typically <0.1 M or specific

mg/L thresholds).

Dilution: Flush with excess water (minimum 20:1 ratio) to the sanitary sewer.

Prohibition: Never pour into storm drains or septic systems.

Protocol C: Emergency Spill Cleanup
Isolate: Evacuate the immediate area of non-essential personnel.

PPE: Don nitrile gloves, safety goggles, and a lab coat. If dust is present, use an N95 or

P100 respirator.

Contain: Dike the spill with vermiculite or dry sand.[6]

Collect: Scoop the mixture using a plastic (non-sparking) shovel into a waste container.

Clean: Wash the surface with water; collect the rinsate as hazardous waste.

Visualizations
Figure 1: Waste Stream Decision Logic
This flowchart guides the decision-making process for disposing of sodium nitrate, ensuring

regulatory compliance and safety.
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Caption: Decision matrix for determining the appropriate disposal route. Note that "Hazardous

Waste" pickup is the default safe path for most laboratories.

Figure 2: Storage & Segregation Logic
Proper storage prevents the formation of accidental incendiary mixtures before disposal occurs.
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Caption: Compatibility map highlighting the critical need to separate oxidizers from fuels

(organics/reducers) to break the fire triangle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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